Cas no 183302-40-1 (4-Ethyl-1,2,3-thiadiazole-5-carboxylic acid)

• Product Name: 4-Ethyl-1,2,3-thiadiazole-5-carboxylic acid
• CAS No: 183302-40-1
• MF: C₅H₆N₂O₂S
• MW: 158.178339481354
• MDL: MFCD07325237
• CID: 114052
• PubChem ID: 4962699
• Update Time: 2025-04-18

4-Ethyl-1,2,3-thiadiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Ethyl-1,2,3-thiadiazole-5-carboxylic acid
• 1,2,3-Thiadiazole-5-carboxylicacid, 4-ethyl-
• 4-Ethyl-[1,2,3]thiadiazole-5-carboxylic acid
• 4-ethyl-1,2,3-thiadiazole-5-carboxylic acid(SALTDATA: FREE)
• AC1Q2T71
• CTK0H1255
• HMS1703E01
• MolPort-002-027-855
• SBB010399
• SureCN4950895
• 1,2,3-Thiadiazole-5-carboxylicacid,4-ethyl-(9CI)
• 4-ethyl-1,2,3-thiadiazole-5-carboxylicacid
• EN300-13869
• 183302-40-1
• 4-ethyl-1,2,3-thiadiazole-5-carboxylic acid, AldrichCPR
• MFCD07325237
• 4-ethylthiadiazole-5-carboxylic acid
• DTXSID70407148
• F2793-0109
• SCHEMBL4950895
• Z94602039
• VPKZWNGODJNQKN-UHFFFAOYSA-N
• VU0432898-2
• LT0132
• AS-43516
• BB 0218351
• AKOS000118234
• 1,2,3-Thiadiazole-5-carboxylic acid, 4-ethyl-
• STL301422

• MDL： MFCD07325237
• Inchi： 1S/C5H6N2O2S/c1-2-3-4(5(8)9)10-7-6-3/h2H2,1H3,(H,8,9)
• InChI Key： VPKZWNGODJNQKN-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(CC)N=N1

Computed Properties

• Exact Mass: 158.01508
• Monoisotopic Mass: 158.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.3A^2
• XLogP3: 1.1

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 298.9±32.0 °C at 760 mmHg
• Flash Point: 134.6±25.1 °C
• PSA: 63.08
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-Ethyl-1,2,3-thiadiazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles